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Compound of Interest

Compound Name: Nitrilotriacetic Acid

Cat. No.: B1678958 Get Quote

Essential Safety and Handling Guide for
Nitrilotriacetic Acid
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Nitrilotriacetic Acid (NTA). The information is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Nitrilotriacetic Acid is a chemical compound that poses several health risks. It is harmful if

swallowed, can cause severe skin and eye irritation or damage, and is suspected of causing

cancer.[1][2][3][4] Inhalation of NTA dust may also be harmful and can irritate the respiratory

tract.[1][5] Adherence to the following procedures is critical for minimizing exposure and

ensuring a safe working environment.

Physical and Chemical Properties
A summary of key quantitative data for Nitrilotriacetic Acid is provided below.
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Property Value

Molecular Formula C₆H₉NO₆

Molecular Weight 191.14 g/mol [1][3]

Appearance White crystalline powder[6]

pH 2.3 (in a saturated solution)[6]

Melting Point 245 °C (473 °F) with decomposition[1][6]

Solubility Insoluble in water[7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent direct contact

with Nitrilotriacetic Acid.
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Protection Type Required Equipment
Specifications and Best
Practices

Eye and Face

Safety glasses with side-

shields or tight-sealing safety

goggles.[3][6][8]

A face shield may be required

where there is a significant risk

of splashing or dust

generation.[9]

Hand Chemical-resistant gloves.

Nitrile rubber, neoprene, or

PVC gloves are suitable.[1][10]

Gloves must be inspected for

integrity before each use.[1][3]

Use proper glove removal

technique to avoid skin contact

and dispose of contaminated

gloves according to laboratory

protocols.[1][3]

Body Laboratory coat.[8]

A lab coat should be worn and

fully buttoned.[9] For large

spills or extensive handling,

additional protective clothing

may be necessary to prevent

skin exposure.[8][11]

Respiratory
NIOSH/CEN-approved dust

respirator.

Required when engineering

controls are insufficient or

when dust formation is likely.[1]

[8] For high concentrations or

as the sole means of

protection, a full-face supplied

air respirator is recommended.

[1][3]

Operational Plan: Safe Handling and Storage
Safe handling requires a combination of proper engineering controls and stringent work

practices.
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Engineering Controls
Ventilation: Always handle Nitrilotriacetic Acid in a well-ventilated area.[2][10]

Local Exhaust: Use a chemical fume hood or other local exhaust ventilation to minimize the

generation and dispersal of dust.[1][3][6]

Safety Stations: Ensure that eyewash stations and safety showers are easily accessible and

in close proximity to the workstation.[6][10][11]

Procedural Guidance for Handling
Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes and

inhalation of dust.[1][3][12]

Hygiene: Wash hands thoroughly with soap and water after handling the substance and

before leaving the laboratory.[3][4][10] Do not eat, drink, or smoke in areas where NTA is

handled or stored.[4][10][13]

Clothing: Remove any contaminated clothing promptly and launder it before reuse.[1][5][11]

Storage Plan
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

Security: Store the chemical in a locked-up area to restrict access.[4][6]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and certain metals

like aluminum, copper, and nickel.[6][11]

Emergency Response and First Aid
Immediate action is required in the event of exposure or a spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes, removing contact lenses if present and easy to do.[1][3] Seek immediate medical

attention.[1][6]
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Skin Contact: Remove all contaminated clothing at once.[1] Wash the affected skin area

thoroughly with soap and plenty of water.[1][3][7] Consult a physician if irritation develops.[1]

Inhalation: Move the individual to fresh air immediately.[1][3][7] If breathing is difficult or has

stopped, provide artificial respiration. Seek medical attention.[1][3]

Ingestion: Do NOT induce vomiting.[1][7] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water to dilute the chemical.[7] Call a

poison control center or doctor immediately for treatment advice.[1][13]

Spill Management Protocol
Evacuate: Evacuate all non-essential personnel from the spill area.[3][4]

Protect: Wear all required PPE, including respiratory protection, before entering the area.[3]

[4]

Containment: Prevent the spilled material from entering drains, sewers, or waterways.[1][3]

[5]

Cleanup:

Avoid generating dust during cleanup.[1][3][12]

For small spills, dampen the solid material with 5% acetic acid before carefully sweeping

or shoveling it into a suitable, labeled container for disposal.[7]

Use a shovel for large spills to transfer the material into a designated waste container.[8]

Decontaminate: Clean the spill area with a soap and water solution once the material has

been removed.[7]

Disposal Plan
All waste materials must be managed in compliance with institutional policies and government

regulations.
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Waste Collection: Collect surplus Nitrilotriacetic Acid and any contaminated materials (e.g.,

gloves, absorbent paper) in suitable, closed, and clearly labeled containers.[1][3]

Professional Disposal: Arrange for a licensed professional waste disposal service to handle

the disposal of the chemical waste.[1]

Disposal Method: A common method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Packaging: Dispose of contaminated packaging in the same manner as the unused product.

[1] Do not reuse empty containers.[4]
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1. Preparation Phase

2. Handling & Storage

3. Post-Handling & Disposal

Emergency Procedures

Conduct Risk Assessment
- Review SDS

- Identify Hazards

Select & Inspect PPE
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (if needed)

Verify Engineering Controls
- Fume Hood/Ventilation

- Eyewash/Shower Access

Handle NTA
- Avoid dust generation

- No eating/drinking

Proceed to Handling

Store Properly
- Tightly closed container

- Cool, dry, ventilated area
- Locked and secure

Spill or
Exposure

Event

Decontaminate Work Area
& Personal Hygiene

- Clean surfaces
- Wash hands

Collect Waste
- Segregate contaminated PPE

- Place NTA waste in labeled container

Dispose via Licensed Service
- Follow institutional/local regulations

Administer First Aid
(Eyes, Skin, Inhalation)

Execute Spill Response
- Evacuate
- Wear PPE

- Contain & Clean

Seek Medical
Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Nitrilotriacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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